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Compound of Interest

Compound Name: Benzyl piperazine-1-carboxylate

Cat. No.: B104786 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of Benzyl piperazine-1-carboxylate, ensuring operational integrity and

adherence to safety protocols.

Key Safety and Physical Data
Understanding the properties of Benzyl piperazine-1-carboxylate is the first step in ensuring

its safe handling and disposal. The following table summarizes key quantitative data for this

compound.

Property Value Source

Molecular Formula C₁₂H₁₆N₂O₂ [1][2]

Molecular Weight 220.27 g/mol [1][2]

Boiling Point 158-161 °C at 1.4 mmHg

Density 1.142 g/mL at 25 °C

Flash Point 113 °C (235.4 °F) - closed cup

Refractive Index n20/D 1.546
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Immediate Safety Precautions and Spill Response
In the event of a spill or accidental release, immediate and correct action is crucial to mitigate

risks.

Personal Protective Equipment (PPE): Always handle Benzyl piperazine-1-carboxylate in a

well-ventilated area. Essential PPE includes:

Tightly fitting safety goggles or a face shield.

Chemical-impermeable gloves.

A lab coat or impervious clothing.

In cases of insufficient ventilation, a NIOSH/MSHA-approved respirator is necessary.[3]

Spill Containment:

Remove Ignition Sources: Immediately eliminate all sources of ignition from the area.[4]

Ventilate the Area: Ensure adequate ventilation to disperse any vapors.

Contain the Spill: For small spills, use an inert, non-combustible absorbent material like

sand, earth, or vermiculite.

Collect and Store: Using spark-proof tools, collect the absorbed material and place it into a

suitable, labeled, and closed container for disposal.[4]

Large Spills: In the case of a large spill, evacuate the area and contact your institution's

environmental health and safety (EHS) department.

First Aid:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek immediate medical attention.[3]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.[3]
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Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Step-by-Step Disposal Protocol
The proper disposal of Benzyl piperazine-1-carboxylate must be conducted in a manner that

ensures safety and environmental protection. The material can be disposed of by a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[4] Do not

discharge into sewer systems.[4]

1. Waste Collection:

Transfer waste Benzyl piperazine-1-carboxylate into a dedicated and compatible

hazardous waste container.

Collect any contaminated materials, such as pipette tips, gloves, and absorbent paper, in a

separate, clearly labeled solid waste container.

2. Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Benzyl piperazine-1-carboxylate".

Indicate the approximate concentration and quantity of the waste.

Include the date when the waste was first added to the container.

3. Storage:

Store the waste container in a designated, well-ventilated, and cool satellite accumulation

area.

Ensure the storage area is away from ignition sources and incompatible materials such as

strong oxidizing agents and strong acids.[3]
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Utilize secondary containment for liquid waste containers to mitigate potential spills.

4. Disposal Request:

Once the container is full or is no longer in use, arrange for its disposal through your

institution's EHS department or a licensed hazardous waste disposal contractor.[3]

Contaminated Packaging:

Containers can be triple-rinsed (or the equivalent) and offered for recycling or reconditioning.

[4]

Alternatively, the packaging can be punctured to render it unusable for other purposes and

then disposed of in a sanitary landfill.[4]

For combustible packaging materials, controlled incineration with flue gas scrubbing is a

possible disposal method.[4]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Benzyl
piperazine-1-carboxylate.
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Start: Benzyl piperazine-1-carboxylate Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Collect Waste in
Designated Container

3. Collect Contaminated Solids
in Separate Labeled Bag

4. Label Waste Container
(Name, Date, Hazard)

5. Store in Designated
Satellite Accumulation Area

6. Arrange for Professional Disposal
(EHS or Contractor)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Benzyl piperazine-1-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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